2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride
Overview
Description
2-(Benzyloxy)-3-methoxypropan-1-amine hydrochloride, also known as BMPA hydrochloride, is an organic compound used as a reagent in laboratory experiments. BMPA hydrochloride is a chiral compound, meaning it has two different configurations that are mirror images of each other and non-superimposable. It is a white crystalline solid with a molecular formula of C9H16ClNO2 and a molecular weight of 203.69 g/mol. BMPA hydrochloride is used in a variety of laboratory experiments and is known for its ability to form strong hydrogen bonds.
Scientific Research Applications
2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride hydrochloride is used in a variety of laboratory experiments, including organic synthesis, chromatography, and spectroscopy. It is also used in the synthesis of biologically active compounds, such as drugs and hormones. 2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride hydrochloride is also used as a catalyst in organic reactions, and as a reagent for the determination of the configuration of chiral compounds.
Mechanism of Action
2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride hydrochloride is known for its ability to form strong hydrogen bonds. This property allows it to act as a catalyst in organic reactions and to bind to other molecules. 2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride hydrochloride can also form complexes with other molecules, which can affect the reactivity of the molecules it binds to.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride hydrochloride have not been extensively studied. However, it is known that 2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride hydrochloride can act as an inhibitor of certain enzymes, such as cytochrome P450, which can affect the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride hydrochloride has several advantages for laboratory experiments. It is a relatively inexpensive reagent and is easy to obtain. It is also a relatively stable compound and can be used in a variety of laboratory experiments. However, it is important to note that 2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride hydrochloride can be toxic in high concentrations and should be handled with care.
Future Directions
In the future, 2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride hydrochloride could be used in a variety of laboratory experiments, including organic synthesis, chromatography, and spectroscopy. Additionally, further research could be conducted on the biochemical and physiological effects of 2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride hydrochloride, as well as its potential applications in drug design and development. Additionally, 2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride hydrochloride could be used as a tool to study the structure and reactivity of chiral compounds. Finally, 2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride hydrochloride could be used to develop new catalysts and reagents for organic reactions.
Synthesis Methods
The synthesis of 2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride hydrochloride is typically accomplished through a two-step process. First, a benzyloxypropan-1-amine is created by reacting benzyl chloride with 2-methoxypropan-1-amine in a basic solution. The resulting compound is then reacted with hydrochloric acid to form 2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride involves the reaction of 3-methoxypropan-1-amine with benzyl chloride to form 2-(benzyloxy)-3-methoxypropan-1-amine, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-methoxypropan-1-amine", "benzyl chloride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-methoxypropan-1-amine is reacted with benzyl chloride in the presence of a base such as sodium hydroxide to form 2-(benzyloxy)-3-methoxypropan-1-amine.", "Step 2: The resulting product from step 1 is then reacted with hydrochloric acid to form the hydrochloride salt of 2-(benzyloxy)-3-methoxypropan-1-amine." ] } | |
CAS RN |
2742656-49-9 |
Molecular Formula |
C11H18ClNO2 |
Molecular Weight |
231.7 |
Purity |
95 |
Origin of Product |
United States |
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